Cas no 349085-80-9 (2,5-dichloro-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide)

• Product Name: 2,5-dichloro-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• CAS No: 349085-80-9
• MF: C₁₈H₁₄Cl₂N₄O₃S
• MW: 437.299760341644
• CID: 3073268
• PubChem ID: 1150964
• Update Time: 2025-07-21

2,5-dichloro-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(4-{[(4-methylpyrimidin-2-yl)amino]sulfonyl}phenyl)benzamide
• 2,5-dichloro-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• Oprea1_221682
• F1750-0031
• 2,5-dichloro-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide
• AKOS000644424
• 2,5-dichloro-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide
• SR-01000364981-1
• Oprea1_070114
• BAS 02066652
• 349085-80-9
• 2,5-dichloro-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide
• STK016231
• SR-01000364981

• Inchi： 1S/C18H14Cl2N4O3S/c1-11-8-9-21-18(22-11)24-28(26,27)14-5-3-13(4-6-14)23-17(25)15-10-12(19)2-7-16(15)20/h2-10H,1H3,(H,23,25)(H,21,22,24)
• InChI Key： MYEHWOBSUYUCGU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NC1C=CC(=CC=1)S(NC1N=CC=C(C)N=1)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 436.0163669Da
• Monoisotopic Mass: 436.0163669Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,5-dichloro-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide

Introduction to 2,5-dichloro-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide (CAS No. 349085-80-9)

2,5-dichloro-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide (CAS No. 349085-80-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse pharmacological effects. The presence of multiple functional groups, including chloro substituents and a sulfamoyl moiety, contributes to its complex reactivity and interaction with biological targets.

The molecular structure of 2,5-dichloro-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide features a benzamide core linked to a phenyl ring substituted with a sulfamoyl group, which further incorporates a 4-methylpyrimidin-2-yl moiety. This intricate arrangement not only enhances its chemical versatility but also suggests potential applications in the development of novel therapeutic agents. The chloro atoms at the 2 and 5 positions of the benzene ring are particularly noteworthy, as they can influence electronic properties and binding affinity to biological receptors.

In recent years, sulfonamide derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific combination of functional groups in 2,5-dichloro-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide positions it as a promising candidate for further investigation in these areas. For instance, the sulfamoyl group is known to enhance binding interactions with enzymes and receptors, making it an attractive scaffold for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have indicated that the sulfamoylphenyl moiety in 2,5-dichloro-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide could interact with specific residues in target proteins, potentially modulating their activity. This has opened up new avenues for drug discovery, particularly in the context of diseases where enzyme inhibition is a key therapeutic strategy.

The 4-methylpyrimidin-2-yl group adds another layer of complexity to the compound's structure. Pyrimidine derivatives are well-documented for their role in various biological processes, including DNA replication and transcription. By incorporating this moiety into 2,5-dichloro-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide, researchers aim to leverage its potential interactions with nucleic acid-binding proteins or enzymes involved in cellular signaling pathways.

One of the most exciting aspects of this compound is its potential application in oncology research. Preliminary studies have suggested that sulfonamide derivatives can disrupt key pathways involved in cancer cell proliferation and survival. The structural features of 2,5-dichloro-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide, particularly the combination of chloro substituents and sulfamoyl groups, make it a compelling candidate for further exploration as an anticancer agent.

In addition to its pharmaceutical applications, 2,5-dichloro-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide may also find utility in agrochemical research. Sulfonamide-based compounds have been used in crop protection agents due to their ability to inhibit microbial growth. The unique structure of this compound could lead to the development of novel agrochemicals with enhanced efficacy and reduced environmental impact.

The synthesis of 2,5-dichloro-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure high yield and purity. However, modern synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency. Advances in catalytic processes and green chemistry principles have also contributed to more sustainable synthetic routes.

Future research on 2,5-dichloro-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide will likely focus on elucidating its mechanism of action at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in determining how this compound interacts with its biological targets. Additionally, pharmacokinetic studies will be essential to assess its absorption, distribution, metabolism, excretion (ADME) properties.

The development of novel drug candidates is a lengthy and often expensive process. However, the insights gained from studying compounds like 2,5-dichloro-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide can accelerate this process by providing valuable information for rational drug design. By understanding how different structural features influence biological activity, researchers can optimize molecules for better efficacy and safety.

In conclusion, 2 ,5 - dichloro - N - { 4 - ( 4 - methyl pyrimidin - 2 - yl ) sulfamoyl phenyl } benzamide ( CAS No . 349085 - 80 - 9 ) represents a fascinating subject of study with significant potential in pharmaceuticals . Its unique structure , characterized by chloro substituents , sulfamoyl groups , and a pyrimidine moiety , makes it a versatile scaffold for drug discovery . As research continues , we can expect further insights into its biological activities and applications .